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Compound of Interest

Compound Name:
5-Chloro-1,2-difluoro-3-

methoxybenzene

CAS No.: 1804875-58-8

Cat. No.: B1460318

Get Quote

Executive Summary & Chemical Identity
5-Chloro-1,2-difluoro-3-methoxybenzene is a specialized halogenated anisole derivative

used primarily as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its

structural motif—combining a lipophilic methoxy group with an electron-withdrawing difluoro-

chloro core—makes it a critical scaffold for modifying metabolic stability and potency in kinase

inhibitors and receptor modulators.

However, its specific substitution pattern presents unique handling challenges, particularly

regarding skin permeation and the potential for hazardous decomposition.
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Property Detail

CAS Number 1804875-58-8

IUPAC Name 5-Chloro-1,2-difluoro-3-methoxybenzene

Molecular Formula C₇H₅ClF₂O

Molecular Weight 178.56 g/mol

Physical State Liquid (at room temperature)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO;

Immiscible in water

Structural Class Polyhalogenated Aromatic Ether

Hazard Identification & Toxicology (GHS
Framework)
While specific toxicological data for this exact isomer is limited in public registries, its hazard

profile is derived from the Structure-Activity Relationship (SAR) of analogous polyfluorinated

anisoles (e.g., 2,3-difluoroanisole).[1]

Core GHS Classification[1]
Signal Word:WARNING

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[3]

The "Hidden" Hazards: Expert Insight
Beyond the standard irritant classification, researchers must account for two critical factors:

Enhanced Lipophilicity & Permeation: The combination of fluorine atoms and a methoxy

group significantly increases the compound's logP (lipophilicity). This facilitates rapid
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absorption through the stratum corneum. Standard nitrile gloves may offer insufficient

breakthrough time during prolonged exposure.

Thermal Decomposition (HF Generation): In the event of a fire or thermal runaway (>200°C),

the C-F bonds will cleave, releasing Hydrogen Fluoride (HF) gas. HF is insidious; it causes

deep tissue necrosis and systemic hypocalcemia often without immediate pain.

Safe Handling & Storage Protocols
Self-Validating Protocol: The "Check-contain-Control" System

A. Engineering Controls[4]
Primary Barrier: All open handling must occur within a certified chemical fume hood with a

face velocity of 80–100 fpm.

Inert Atmosphere: Store and handle under nitrogen or argon. While ethers are generally

stable, the electron-deficient ring can be sensitive to moisture-induced hydrolysis over long

storage periods.[1]

B. Personal Protective Equipment (PPE) Matrix
PPE Type Recommendation Rationale

Gloves (Splash) Nitrile (Double gloved)
Sufficient for incidental splash

only.[1]

Gloves (Immersion) Silver Shield / Laminate
Fluorinated aromatics can

swell/permeate nitrile.

Respiratory
NIOSH N95 + Organic Vapor

Cartridge

Required if working outside a

hood (e.g., spill cleanup).

Eye Protection Chemical Splash Goggles
Face shield required during

synthesis scale-up (>10g).[1]

C. Storage Conditions
Temperature: 2–8°C (Refrigerated).
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Environment: Store under inert gas (Ar/N₂). Keep container tightly sealed.

Incompatibilities: Strong oxidizing agents, strong bases (risk of nucleophilic attack on the

fluorinated ring).

Emergency Response & Decontamination
Firefighting Strategy

Media: Dry chemical, CO₂, or alcohol-resistant foam.[1] Do not use a solid water stream, as

it may scatter the liquid.

Specific Hazard: Combustion releases HCl and HF. Firefighters must wear full turnout gear

with SCBA.

Post-Fire: Neutralize runoff with calcium oxide (lime) to precipitate fluoride ions before

disposal.

Accidental Release (Spill) Workflow
Evacuate: Clear the immediate area.

PPE Up: Don Silver Shield gloves and respiratory protection.

Adsorb: Use a non-combustible material (vermiculite or sand). Do not use sawdust (reaction

risk).

Neutralize: Wipe surfaces with a dilute sodium bicarbonate solution.

Disposal: Collect in a dedicated halogenated waste stream.

Application Context: Synthesis & Reactivity
Why this molecule matters: The 1,2-difluoro motif adjacent to a methoxy group creates a

specific electronic environment.[1] The fluorine atoms are highly activated for Nucleophilic

Aromatic Substitution (SnAr), making this molecule a versatile "hub" for building complex

drugs.
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Reactivity Visualization
The following diagram illustrates the logical flow of handling this compound in a synthesis

workflow, highlighting the critical decision points for safety.
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Caption: Operational workflow for 5-Chloro-1,2-difluoro-3-methoxybenzene, emphasizing

thermal control and waste segregation points.

Synthetic Utility Note
In drug design, the chlorine at position 5 allows for Suzuki-Miyaura coupling to extend the

carbon skeleton, while the fluorines at positions 1 and 2 can be selectively displaced by amines

or thiols depending on the base used.[1] This dual-reactivity necessitates strict temperature

control to prevent formation of unwanted regioisomers or runaway exotherms.[1]

References
Angene Chemical. (n.d.). 5-Chloro-1,2-difluoro-3-methoxybenzene Product Page.

Retrieved from

AA Blocks. (n.d.). Product Catalog: CAS 1804875-58-8.[4][5][6] Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1460318/docs?utm_src=pdf-body-img#technical-safety-handling-guide-5-chloro-1-2-difluoro-3-methoxybenzene
https://www.benchchem.com/product/b1460318/docs?utm_src=pdf-body#technical-safety-handling-guide-5-chloro-1-2-difluoro-3-methoxybenzene
https://www.bldpharm.com/products/348-65-2.html
https://www.bldpharm.com/products/348-65-2.html
https://www.benchchem.com/product/b1460318/docs?utm_src=pdf-body#technical-safety-handling-guide-5-chloro-1-2-difluoro-3-methoxybenzene
https://angene.in/goods/Goods/detail?id=AA-004J89
https://www.aablocks.com/prods/Element/H?page=1476
https://www.bldpharm.com/products/289039-34-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2025). Compound Summary: Polyfluorinated Anisoles (Class Data). National

Library of Medicine. Retrieved from

Sigma-Aldrich. (2025).[2] Safety Data Sheet for 5-Chloro-2,4-difluoroaniline (Analogous

Hazard Data). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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